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Compound of Interest

Compound Name:

Cat. No.:

Bis(2-butoxyethyl) Phthalate-d4

B586600

. Get Quote

A Technical Guide to the Safety of Bis(2-
butoxyethyl) Phthalate-d4

This document provides a comprehensive overview of the safety data for Bis(2-butoxyethyl)

Phthalate-d4, intended for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and chemical databases.

Core Substance Information

Bis(2-butoxyethyl) Phthalate-d4 is a deuterated form of Bis(2-butoxyethyl) Phthalate, a
phthalate ester. Due to the limited availability of specific safety data for the deuterated

compound, this guide primarily references data from its non-deuterated analogue, which is

considered a close proxy for most physical and toxicological properties. This compound is

primarily for research use only and not intended for diagnostic or therapeutic applications.[1]

Chemical Identifiers

Identifier

Bis(2-butoxyethyl)
Phthalate-d4

Bis(2-butoxyethyl)
Phthalate (Non-deuterated)

CAS Number

1398065-96-7[1][2][3]

117-83-9[4][5][6][7]

Molecular Formula

C20H26D406[1][2]

C20H3006[4][6][7]

Molecular Weight

370.47 g/mol [1][2][3]

366.45 g/mol [4][7]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties. The data is primarily
for the non-deuterated form, as specific data for the deuterated variant is not widely available.

Property Value
Appearance Colorless liquid / Oil[7][8]
Melting Point -54.9 °C[4][7] ! -55 °C[9]

- _ 405.2 °C at 760 mmHg[4] / 270 °C at 22
Boiling Point

mmHg[7][9]
Flash Point 171.2 °C[4] / 171 °C[9] / 205 °C[7]
Density 1.068 g/cm3[4] / 1.06 g/mL[7]
Refractive Index n20/D 1.486[4][7]
Water Solubility <0.3 g/L at 20 °C[4][7]

8.95 x 10~7 mmHg at 25 °C[4] / 0.00217 mm

Vapor Pressure
Hg[8]

LogP 3.63[4] / 4.4[10] / 4.52 (estimated)[7]

Toxicological and Safety Data

This section outlines the known toxicological data and safety considerations, primarily based
on the non-deuterated compound.
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Parameter

Data

Acute Oral Toxicity

LD50 (rat): 8380 mg/kg[7]

Toxicity Summary

Mildly toxic by ingestion.[7] Ingestion of large
amounts may lead to CNS depression and mild

liver toxicity.[8]

Primary Hazards

May cause skin and eye irritation, as well as

potential irritation to the respiratory tract.[8][9]

Decomposition Products

When heated to decomposition, it can emit acrid

smoke and irritating fumes.[7]

Phthalate Class Hazards

Some phthalates are recognized for their
potential reproductive toxicity and as endocrine

disruptors.

Experimental Protocols & Handling

While specific experimental protocols for Bis(2-butoxyethyl) Phthalate-d4 are not detailed in

the available literature, its primary application is as a plasticizer.[4][7] The production of the
non-deuterated analogue involves the esterification of glycol monobutyl ether with phthalic

anhydride.[7]

Recommended Laboratory Safety Workflow

The following diagram illustrates a general workflow for safely handling this chemical in a

laboratory setting, based on common practices for handling phthalate esters.
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Safe Handling Workflow for Bis(2-butoxyethyl) Phthalate-d4

4 Preparation ) Storage

Store in a Refrigerator (2-8°C)
in a Tightly Sealed Container

Review SDS

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Handling
Y

Work in a Fume Hood

'

Weigh/Measure Chemical

'

Perform Experiment | —---=-------=------------ :

é Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste

(Follow Institutional Guidelines)

Remove & Dispose of PPE

Click to download full resolution via product page

Caption: General laboratory workflow for handling Bis(2-butoxyethyl) Phthalate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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